Cas no 1542392-55-1 (N-(5-methylpyrazin-2-yl)methylhydroxylamine)

• Product Name: N-(5-methylpyrazin-2-yl)methylhydroxylamine
• CAS No: 1542392-55-1
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6206127
• PubChem ID: 82594009
• Update Time: 2025-11-03

N-(5-methylpyrazin-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(5-methylpyrazin-2-yl)methylhydroxylamine
• EN300-1820215
• N-[(5-methylpyrazin-2-yl)methyl]hydroxylamine
• 1542392-55-1

• Inchi： 1S/C6H9N3O/c1-5-2-8-6(3-7-5)4-9-10/h2-3,9-10H,4H2,1H3
• InChI Key： HXWANSJPTTZLNH-UHFFFAOYSA-N
• SMILES： ONCC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on N-(5-methylpyrazin-2-yl)methylhydroxylamine

N-(5-methylpyrazin-2-yl)methylhydroxylamine (CAS 1542392-55-1): A Versatile Chemical Building Block for Modern Research

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-(5-methylpyrazin-2-yl)methylhydroxylamine (CAS 1542392-55-1) has emerged as a compound of significant interest. This heterocyclic derivative combines the unique properties of a pyrazine core with a functional hydroxylamine group, making it a valuable intermediate for various synthetic applications. As researchers increasingly focus on nitrogen-containing heterocycles for drug discovery and material science, compounds like N-(5-methylpyrazin-2-yl)methylhydroxylamine are gaining attention for their structural versatility and potential biological activities.

The molecular structure of N-(5-methylpyrazin-2-yl)methylhydroxylamine features a 5-methylpyrazine ring system substituted with a hydroxylamine functional group at the 2-position. This particular arrangement offers multiple sites for chemical modification, allowing researchers to explore various derivatives for specific applications. The compound's molecular formula (C6H9N3O) and moderate molecular weight (139.16 g/mol) make it suitable for diverse synthetic transformations while maintaining good solubility in common organic solvents.

Recent trends in medicinal chemistry have highlighted the importance of pyrazine derivatives in drug development. The N-(5-methylpyrazin-2-yl)methylhydroxylamine scaffold has shown promise in the design of novel therapeutic agents, particularly in areas such as enzyme inhibition and receptor modulation. Researchers are particularly interested in how the hydroxylamine moiety might contribute to metal chelation properties or serve as a precursor for more complex molecular architectures. These properties align well with current industry focus on targeted drug delivery systems and precision medicine approaches.

Beyond pharmaceutical applications, N-(5-methylpyrazin-2-yl)methylhydroxylamine has potential uses in material science. The compound's ability to form stable complexes with various metals makes it interesting for developing coordination polymers or catalytic systems. In the context of sustainable chemistry, researchers are exploring how such nitrogen-rich compounds might contribute to green synthesis methodologies or renewable energy applications, particularly in the development of novel organic electronic materials.

The synthesis and handling of N-(5-methylpyrazin-2-yl)methylhydroxylamine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this material. Storage recommendations typically include keeping the compound in a cool, dry environment, protected from light and moisture to maintain stability over extended periods.

Analytical characterization of N-(5-methylpyrazin-2-yl)methylhydroxylamine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and identity, which is crucial for research applications where precise molecular structure is essential. Recent advances in analytical technology have made it easier to study the compound's behavior in various environments and reaction conditions.

The commercial availability of N-(5-methylpyrazin-2-yl)methylhydroxylamine (CAS 1542392-55-1) from specialty chemical suppliers has increased in recent years, reflecting growing demand from the research community. Pricing and packaging options vary depending on quantity and purity requirements, with many suppliers offering custom synthesis services for specific research needs. As interest in heterocyclic chemistry continues to grow, the market for such specialized building blocks is expected to expand accordingly.

Looking forward, N-(5-methylpyrazin-2-yl)methylhydroxylamine represents an exciting area of exploration in multiple scientific disciplines. Its combination of structural features makes it particularly relevant to current research trends in medicinal chemistry, materials science, and chemical biology. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, compounds like this will likely play increasingly important roles in scientific innovation and technological development.

For researchers considering working with N-(5-methylpyrazin-2-yl)methylhydroxylamine, it's worth noting that the compound's reactivity profile offers numerous possibilities for creative synthetic strategies. The hydroxylamine group can participate in various transformations, including condensation reactions, oxidation processes, and complex formation, while the pyrazine ring provides opportunities for further functionalization through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In conclusion, N-(5-methylpyrazin-2-yl)methylhydroxylamine (CAS 1542392-55-1) stands as a compelling example of how relatively simple molecular structures can offer rich possibilities for scientific exploration. Its growing presence in research literature and commercial catalogs reflects the compound's utility across multiple domains of chemistry and related fields. As the scientific community continues to seek innovative solutions to complex challenges, versatile building blocks like this will undoubtedly contribute to important discoveries and technological advancements in the years to come.